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Compound of Interest

Compound Name: 2-Bromo-3,5-dinitroaniline

Cat. No.: B15421743

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Bromo-3,5-dinitroaniline (CAS No.
116529-41-0) was found. The following information is based on data for structurally similar
compounds, including other bromo- and dinitroaniline derivatives. It is imperative to treat 2-
Bromo-3,5-dinitroaniline as a hazardous substance and to handle it with extreme care. A
comprehensive risk assessment should be conducted before any use.

Hazard Identification and Overview

2-Bromo-3,5-dinitroaniline is a substituted aromatic amine containing nitro groups. Based on
data from similar compounds, it should be considered a hazardous chemical. The primary
hazards are expected to be:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3] Dinitroanilines can
interfere with the blood's ability to carry oxygen, leading to methemoglobinemia.[4]

Irritation: Causes skin and eye irritation.[5][6] May cause respiratory tract irritation.[5]

Flammability: May be a flammable solid.[6]

Environmental Hazards: Potentially toxic to aquatic life with long-lasting effects.[1]

Physical and Chemical Properties (Predicted)
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Property Value Source
CAS Number 116529-41-0 [2]
Molecular Formula CeHaBrNsOa

Appearance

Expected to be a yellow to

orange solid

Solubility

Likely insoluble in water [1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 2-Bromo-3,5-dinitroaniline.

Equipment

Specifications

Eye/Face Protection

Weatr tightly fitting safety goggles or a face
shield conforming to EN 166 (EU) or NIOSH
(US) standards.[7]

Skin Protection

Wear impervious, chemical-resistant gloves
(e.g., nitrile rubber).[7] Wear a lab coat or

chemical-resistant apron.[7]

Respiratory Protection

Use a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and
particulates if working outside a fume hood or if
dust is generated.[7][8] A full-face respirator may

be necessary for higher exposures.[7]

Safe Handling and Experimental Protocols
General Handling Precautions

o Ventilation: Always handle this compound in a well-ventilated area, preferably within a

chemical fume hood.[1][7]

» Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing.[7]
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» Dust Prevention: Avoid the formation of dust and aerosols.[7] Use non-sparking tools.[7]

e Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the
laboratory.[1]

Experimental Protocol: General Weighing and Solution
Preparation

o Preparation: Don all required PPE as outlined in Section 2.0. Ensure the chemical fume
hood is functioning correctly.

e Weighing:
o Tare a clean, dry weighing boat on an analytical balance inside the fume hood.

o Carefully transfer the required amount of 2-Bromo-3,5-dinitroaniline to the weighing boat
using a clean spatula.

o Record the exact weight.

e Dissolution:

[¢]

Place a stir bar in an appropriate flask.

[¢]

Carefully add the desired solvent to the flask.

o

Slowly add the weighed 2-Bromo-3,5-dinitroaniline to the solvent while stirring to
facilitate dissolution.

o

Rinse the weighing boat with a small amount of solvent and add it to the flask to ensure a
complete transfer.

e Cleanup:
o Wipe down the balance and surrounding area with a damp cloth or paper towel.

o Dispose of the weighing boat and any contaminated cleaning materials as hazardous
waste.
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Storage and Disposal
Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][8]

o Keep away from heat, sparks, and open flames.

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]
o Store in a locked cabinet or other secure location.[1]

Disposal

» Dispose of waste in accordance with all local, state, and federal regulations.

o Contaminated materials and empty containers should be treated as hazardous waste.[8]

e Do not allow the chemical to enter drains or the environment.[7]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Move the victim to fresh air. If breathing is

) difficult, give oxygen. If not breathing, give

Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[7]

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[1][7]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or poison

control center immediately.[7]

Accidental Release Measures

Evacuate: Evacuate personnel from the spill area.

o Ventilate: Ensure adequate ventilation.

» Containment: Prevent further leakage or spillage if it is safe to do so.

e Cleanup:

o Wear appropriate PPE.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a labeled, sealed container for hazardous waste disposal.

o Clean the spill area with a suitable solvent (e.g., acetone) followed by soap and water.
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o Collect all cleanup materials in a sealed container for disposal as hazardous waste.
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Caption: General laboratory workflow for the safe handling of hazardous chemicals.
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Caption: Postulated mechanism of dinitroaniline toxicity via tubulin interaction.[9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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